3-[4-(allyloxy)phenyl]-2-(1,3-benzothiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(4-prop-2-enoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C19H14N2OS/c1-2-11-22-16-9-7-14(8-10-16)12-15(13-20)19-21-17-5-3-4-6-18(17)23-19/h2-10,12H,1,11H2/b15-12+
• InChI Key: OGAPVTJGKBLFMK-NTCAYCPXSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C=C(C#N)C2=NC3=CC=CC=C3S2
• Isomeric SMILES: C=CCOC1=CC=C(C=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3S2
• Molecular Formula: C19H14N2OS
• Molecular Weight: 318.4 g/mol

Description

3-[4-(allyloxy)phenyl]-2-(1,3-benzothiazol-2-yl)acrylonitrile is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[4-(allyloxy)phenyl]-2-(1,3-benzothiazol-2-yl)acrylonitrile is not fully understood. However, it has been suggested that this compound may exert its anti-cancer effects by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has low toxicity and does not cause significant changes in biochemical and physiological parameters in animal models. However, further studies are needed to fully understand the potential effects of this compound on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[4-(allyloxy)phenyl]-2-(1,3-benzothiazol-2-yl)acrylonitrile in lab experiments is its fluorescent properties, which make it a useful probe for the detection of metal ions. However, one limitation is that the synthesis of this compound is a multi-step process, which can be time-consuming and challenging.

Future Directions

For the study of 3-[4-(allyloxy)phenyl]-2-(1,3-benzothiazol-2-yl)acrylonitrile include further investigation of its anti-cancer properties, as well as its potential applications in material science and organic electronics. Additionally, studies are needed to fully understand the potential effects of this compound on human health and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 3-[4-(allyloxy)phenyl]-2-(1,3-benzothiazol-2-yl)acrylonitrile involves a multi-step process. The first step involves the synthesis of 4-(allyloxy)benzaldehyde, which is then reacted with 2-aminothiophenol to form 4-(allyloxy)phenyl)-(1,3-benzothiazol-2-yl)amine. This compound is then reacted with acrylonitrile in the presence of a catalyst to form this compound.

Scientific Research Applications

3-[4-(allyloxy)phenyl]-2-(1,3-benzothiazol-2-yl)acrylonitrile has been studied for its potential applications in various fields such as material science, organic electronics, and biomedical research. In material science, this compound has been used as a building block for the synthesis of fluorescent polymers. In organic electronics, it has been used as a fluorescent probe for the detection of metal ions. In biomedical research, it has been studied for its potential as an anti-cancer agent.